Cas no 2228652-60-4 (methyl 3-amino-2-(3-cyclopropylphenyl)propanoate)

• Product Name: methyl 3-amino-2-(3-cyclopropylphenyl)propanoate
• CAS No: 2228652-60-4
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 6097904
• PubChem ID: 165639986
• Update Time: 2025-10-30

methyl 3-amino-2-(3-cyclopropylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(3-cyclopropylphenyl)propanoate
• EN300-1736454
• 2228652-60-4

• Inchi： 1S/C13H17NO2/c1-16-13(15)12(8-14)11-4-2-3-10(7-11)9-5-6-9/h2-4,7,9,12H,5-6,8,14H2,1H3
• InChI Key： TYNFNAPCIHIUBQ-UHFFFAOYSA-N
• SMILES： O(C)C(C(CN)C1=CC=CC(=C1)C1CC1)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 3-amino-2-(3-cyclopropylphenyl)propanoate

Comprehensive Overview of Methyl 3-amino-2-(3-cyclopropylphenyl)propanoate (CAS No. 2228652-60-4)

Methyl 3-amino-2-(3-cyclopropylphenyl)propanoate (CAS No. 2228652-60-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This ester derivative, characterized by its cyclopropylphenyl moiety and amino functional group, is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's CAS number 2228652-60-4 serves as a unique identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its methyl ester group contributes to its solubility profile, making it a valuable intermediate in synthetic pathways. Recent studies highlight its role in the development of novel small-molecule inhibitors, a hot topic in oncology and neurology research. As the demand for precision medicine grows, compounds like methyl 3-amino-2-(3-cyclopropylphenyl)propanoate are increasingly explored for their ability to modulate specific biological pathways.

In the context of green chemistry, this compound aligns with the trend toward sustainable synthesis methods. Researchers are optimizing its production to minimize waste and energy consumption, addressing broader environmental concerns. Additionally, its 3-cyclopropylphenyl scaffold is being investigated for its potential in central nervous system (CNS) drug development, a field experiencing rapid growth due to rising global mental health awareness.

The pharmacokinetic properties of methyl 3-amino-2-(3-cyclopropylphenyl)propanoate are another area of active research. Its ester linkage offers controlled hydrolysis, which can be leveraged for prodrug design—a strategy gaining traction in drug delivery systems. This feature is particularly relevant to oral bioavailability challenges, a common hurdle in pharmaceutical formulations.

From an industrial perspective, the compound's synthetic accessibility and scalability make it attractive for large-scale applications. Its incorporation into high-throughput screening libraries underscores its utility in modern drug discovery pipelines. As AI-driven drug design becomes mainstream, computational models frequently reference compounds like CAS No. 2228652-60-4 to predict bioactivity and optimize molecular structures.

In summary, methyl 3-amino-2-(3-cyclopropylphenyl)propanoate represents a multifaceted tool in contemporary chemical research. Its intersection with drug development, sustainability, and innovative technologies positions it as a compound of enduring scientific and industrial relevance.